Cas no 850859-63-1 (5-[5-(1-Hydroxynonyl)oxolan-2-YL]pentanoic acid)

• Product Name: 5-[5-(1-Hydroxynonyl)oxolan-2-YL]pentanoic acid
• CAS No: 850859-63-1
• MF: C₁₈H₃₄O₄
• MW: 314.460166454315
• CID: 2807324
• PubChem ID: 68972079
• Update Time: 2025-04-21

5-[5-(1-Hydroxynonyl)oxolan-2-YL]pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-hydroxynonyl)-2-tetrahydrofuranpentanoic acid
• 850859-63-1
• DTXSID30739437
• 5-[5-(1-HYDROXYNONYL)OXOLAN-2-YL]PENTANOIC ACID
• SCHEMBL4243691
• 5-[5-(1-Hydroxynonyl)oxolan-2-YL]pentanoic acid

• Inchi： 1S/C18H34O4/c1-2-3-4-5-6-7-11-16(19)17-14-13-15(22-17)10-8-9-12-18(20)21/h15-17,19H,2-14H2,1H3,(H,20,21)
• InChI Key： XAYWWYNAKCODPX-UHFFFAOYSA-N
• SMILES： O1C(CCCCC(=O)O)CCC1C(CCCCCCCC)O

Computed Properties

• Exact Mass: 314.24570956g/mol
• Monoisotopic Mass: 314.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives